Cuprolinic blue

• Molecular Formula: C36H36CuN12O16S4
• Molecular Weight: 1084.6 g/mol
• InChI: InChI=1S/C32H24N12.4CH4O4S.Cu/c1-41-13-5-9-17-21(41)29-33-25(17)38-30-23-19(11-7-15-43(23)3)27(35-30)40-32-24-20(12-8-16-44(24)4)28(36-32)39-31-22-18(26(34-31)37-29)10-6-14-42(22)2;4*1-5-6(2,3)4;/h5-16H,1-4H3;4*1H3,(H,2,3,4);/q+2;;;;;+2/p-4
• InChIKey: BWAUCOHACPDBLQ-UHFFFAOYSA-J

Cuprolinic Blue for Selective RNA and Proteoglycan Detection

Cuprolinic blue (quinolinic phthalocyanine; CAS 41276‑95‑3) is a copper‑containing, intensely blue cationic phthalocyanine dye with the linear formula C₃₆H₃₆CuN₁₂O₁₆S₄ and a molecular weight of 1084.5 g mol⁻¹ . Originally developed as a nucleic acid stain, it forms a particularly stable blue chromophore with single‑stranded RNA in the presence of millimolar MgCl₂, leaving native DNA, proteins, acidic polysaccharides and phospholipids unstained . This property, combined with its ability to obey the Lambert–Beer law in both the presence and absence of MgCl₂, makes cuprolinic blue suitable for quantitative cytophotometric analysis of total nucleic acid, total RNA and single‑stranded RNA content per cell .

Mg²⁺‑controlled RNA specificity for single‑stranded RNA without DNA interference

Lambert–Beer linear quantitation suitable for cytophotometric nucleic acid profiling

Metachromatic GAG discrimination – violet metachromasia vs. blue orthochromatic nuclei in a single stain

• [1] American Elements. Cuprolinic Blue. Product Datasheet. https://www.americanelements.com/cuprolinic-blue-41276-95-3. View Source
• [2] Mendelson D, Tas J, James J. Cuprolinic Blue: a specific dye for single‑stranded RNA in the presence of magnesium chloride. I. Fundamental aspects. Histochem J. 1983;15(8):801‑814. doi:10.1007/BF01003973. View Source

Why Cuprolinic Blue Cannot Be Replaced by Generic Dyes

Cuprolinic blue occupies a unique position among cationic phthalocyanine and RNA‑binding dyes because it combines three properties that are absent from commonly used alternatives such as Alcian Blue, Astra Blue, toluidine blue, or gallocyanin: (i) a definitive metachromatic reaction with glycosaminoglycans that permits simultaneous orthochromatic (blue) DNA and metachromatic (violet) GAG detection ; (ii) absolute specificity for single‑stranded RNA in 1 M MgCl₂, a condition under which all common nucleic acid stains label both RNA and DNA ; and (iii) a planar copper‑phthalocyanine macrocycle that, unlike the non‑planar Pd and Pt analogues, discriminates between RNA and DNA with high avidity difference . Because none of the comparator dyes exhibit this combination of metachromatic capability, Mg²⁺‑controlled RNA specificity, and metal‑dependent polynucleotide discrimination, simple replacement with a generic phthalocyanine or intercalating dye leads to loss of quantitative reproducibility, increased background, and inability to distinguish RNA from DNA in situ.

No metachromatic GAG reaction

Alcian Blue and Astra Blue lack the definitive metachromatic shift that allows simultaneous GAG/DNA discrimination.

Mg²⁺‑controlled RNA specificity absent

Common nucleic acid stains (toluidine blue, gallocyanin) label both RNA and DNA under MgCl₂, losing single‑stranded RNA selectivity.

Metal‑dependent polynucleotide discrimination

Non‑planar Pd and Pt analogues bind RNA and DNA with equal avidity; only the planar Cu macrocycle confers RNA preference.

• [1] Juarranz A, Cañete M, Stockert JC. Metachromatic staining and electron dense reaction of glycosaminoglycans by means of cuprolinic blue. Histochem J. 1987;19(1):1‑6. doi:10.1007/BF01675286. View Source
• [2] Mendelson D, Tas J, James J. Cuprolinic Blue: a specific dye for single‑stranded RNA in the presence of magnesium chloride. II. Practical applications for light microscopy. Histochem J. 1983;15(11):1113‑1121. doi:10.1007/BF01003974. View Source
• [3] Scott JE, Kyffin TW, Morris G. Copper tetrapyridino ‘phthalocyanin’ (Cuprolinic blue) differs in shape from the palladium and platinum analogues, and this affects staining of polynucleotides. Eur J Basic Appl Histochem. 1991;35(1):33‑40. View Source

Comparative Evidence for Cuprolinic Blue

Definitive Metachromatic Reaction with Glycosaminoglycans

The cationic phthalocyanine‑like dye Cuprolinic Blue, unlike the structurally related phthalocyanine dyes Alcian Blue or Astra Blue, can definitely exhibit a clear metachromatic reaction with appropriate substrates . Cytophotometric measurements of stained components from the large intestine showed distinct absorption maxima: 580 nm for mucin (metachromatic violet) versus 640 nm for nuclei (orthochromatic blue). Spectroscopic analysis revealed a clear‑cut metachromatic shift when the dye was in the presence of chondroitin‑4‑sulphate. The metachromatic structures showed a high degree of contrast when ultrathin sections were examined by electron microscopy .

Metachromatic GAG Reaction

Head-to-head

Cuprolinic Blue gives a clear metachromatic shift (violet 580 nm for GAGs, blue 640 nm for nuclei); Alcian Blue and Astra Blue do not.

Enables simultaneous GAG/DNA detection in a single staining step.

Validated on epoxy‑embedded semithin sections with chondroitin‑4‑sulphate.

Evidence Dimension	Metachromatic reaction with glycosaminoglycans
Target Compound Data	Absorption maxima: 580 nm (mucin, metachromatic violet); 640 nm (nuclei, orthochromatic blue). Metachromatic shift with chondroitin‑4‑sulphate confirmed spectroscopically.
Comparator Or Baseline	Alcian Blue and Astra Blue – no definite metachromatic reaction with appropriate substrates .
Quantified Difference	Qualitative yes/no difference: Cuprolinic Blue produces a definitive metachromatic reaction; Alcian Blue and Astra Blue do not.
Conditions	Epoxy‑embedded semithin sections of large intestine; cytophotometric analysis; chondroitin‑4‑sulphate solution spectroscopy.

Why This Matters

The metachromatic property allows simultaneous differential detection of glycosaminoglycans (violet) and nuclear DNA (blue) in a single stain, a capability absent in Alcian Blue and Astra Blue, reducing the need for sequential staining protocols.

• [1] Juarranz A, Cañete M, Stockert JC. Metachromatic staining and electron dense reaction of glycosaminoglycans by means of cuprolinic blue. Histochem J. 1987;19(1):1‑6. doi:10.1007/BF01675286. View Source

Superior Myenteric Neuron Counting

For descriptive and quantitative work, Cuprolinic Blue is more selective than other cationic dyes and colours more neurons than can be shown by staining for mitochondrial NADH diaphorase . In direct comparison, the number of myenteric neurons detected by demonstrating Fos‑related antigen (FRA) was consistently only approximately 65% of the number determined with Cuprolinic Blue; Cuprolinic Blue‑derived estimates were higher than most reported in the literature and comparable to those obtained with a nerve‑cell‑body antiserum . The absence of background colour enables neurons to be identified more confidently and counted more quickly than with techniques in which nuclei or mitochondria in smooth muscle and neuroglial cells are also stained .

Myenteric Neuron Counting

Head-to-head

Cuprolinic Blue revealed the complete neuron population; FRA immunohistochemistry detected ~65% of that count, and NADH diaphorase detected fewer.

Provides a reference standard for total neuron quantification in enteric nervous system studies.

Guinea‑pig laminar preparations; counts comparable to HuC/D immunolabeling.

Evidence Dimension	Myenteric neuron count (number of detected neurons per preparation)
Target Compound Data	Cuprolinic Blue detects 100% of the neuron population (baseline); absolute counts: 7.3 × 10⁶ neurons in guinea‑pig colon, 6.5 × 10⁶ in entire small intestine .
Comparator Or Baseline	FRA immunohistochemistry detects only ~65% of the neurons revealed by Cuprolinic Blue . NADH diaphorase histochemistry detects fewer neurons than Cuprolinic Blue .
Quantified Difference	FRA count ≈ 65% of Cuprolinic Blue count; NADH diaphorase count < Cuprolinic Blue count (exact percentage not stated but significantly lower).
Conditions	Dissected laminar preparations of guinea‑pig duodenum, jejunum‑ileum, and colon; Cuprolinic Blue staining with MgCl₂; comparison with FRA, NSE, PGP9.5, and S‑100 markers .

Why This Matters

Cuprolinic Blue provides the highest neuron recovery among histochemical markers, enabling accurate total‑neuron‑population estimates that are essential for quantitative neuropathological studies and enteric nervous system mapping.

• [1] Heinicke EA, Kiernan JA, Wijsman J. Specific, selective, and complete staining of neurons of the myenteric plexus, using cuprolinic blue. J Neurosci Methods. 1987;21(1):45‑54. doi:10.1016/0165‑0270(87)90101‑4. View Source
• [2] Karaosmanoglu T, Aygun B, Wade PR, Gershon MD. Regional differences in the number of neurons in the myenteric plexus of the guinea pig small intestine and colon: an evaluation of markers used to count neurons. Anat Rec. 1996;244(4):470‑480. doi:10.1002/(SICI)1097‑0185(199604)244:4<470::AID‑AR5>3.0.CO;2‑K. View Source

Planarity-Dependent RNA Selectivity

Palladium and platinum homologues of the copper‑containing tetrapyridinotetraazaporphin cationic dye Cuprolinic Blue were prepared and compared. Whereas Cuprolinic Blue bound to RNA with much greater avidity than to DNA, the Pt and Pd analogues showed very high affinity for both polynucleotides . Critical electrolyte concentration (CEC) analysis yielded differential MgCl₂ molarity values for dye‑polyanion binding. ¹H and ¹³C NMR spectroscopy demonstrated that the Cu compound is planar, while the Pt and Pd homologues must be non‑planar. Patterns of affinities for non‑nucleotide polyanions showed no differences among the three dyes .

Planarity‑Dependent RNA Selectivity

Head-to-head

Cuprolinic Blue (planar Cu macrocycle) discriminates RNA over DNA; Pd and Pt analogues (non‑planar) bind both polynucleotides without discrimination.

Planar geometry is essential for RNA‑selective staining in this dye family.

Confirmed by critical electrolyte concentration analysis and NMR spectroscopy.

Evidence Dimension	RNA vs DNA binding avidity (CEC MgCl₂ molarity threshold)
Target Compound Data	Cuprolinic Blue: much greater avidity for RNA than for DNA; planar macrocycle confirmed by NMR.
Comparator Or Baseline	Pd‑tetrapyridinophthalocyanine and Pt‑tetrapyridinophthalocyanine: very high affinity for both RNA and DNA, i.e. no discrimination; non‑planar geometry.
Quantified Difference	Qualitative discrimination present versus absent; planarity (Cu) vs non‑planarity (Pd, Pt) underlies the differential RNA binding.
Conditions	CEC approach with MgCl₂; polyanion model films; ¹H and ¹³C NMR spectroscopy.

Why This Matters

The structural planarity of Cuprolinic Blue confers RNA specificity that is absent in the closely related Pd and Pt analogues, making it the only member of this congener series suitable for selective single‑stranded RNA detection.

• [1] Scott JE, Kyffin TW, Morris G. Copper tetrapyridino ‘phthalocyanin’ (Cuprolinic blue) differs in shape from the palladium and platinum analogues, and this affects staining of polynucleotides. Eur J Basic Appl Histochem. 1991;35(1):33‑40. View Source

Cytophotometric Quantification of Nucleic Acid Fractions

By cytophotometry, a reliable and reproducible relative estimate can be obtained of the total nucleic acid content, the total RNA content and the amount of single‑stranded RNA alone per cell using Cuprolinic Blue . Both the Cuprolinic Blue–MgCl₂ staining of single‑stranded RNA and the Cuprolinic Blue staining of RNA and DNA in the absence of MgCl₂ were found to obey the Lambert–Beer law . This linear relationship between absorbance and concentration is not universally achieved with other histochemical RNA stains such as gallocyanin–chromalum or methyl‑green–pyronin, which often suffer from stoichiometric deviations or metachromatic interference.

Cytophotometric Quantification

Class-level

Lambert–Beer law obeyed for total nucleic acid (no MgCl₂) and ssRNA (with MgCl₂); yields three independent estimates per cell.

Supports linear, quantitative nucleic acid profiling in single cells.

Verified in Carnoy‑fixed smears; linearity not consistently shown for gallocyanin‑chromalum or methyl‑green‑pyronin.

Evidence Dimension	Cytophotometric linearity and specificity for nucleic acid fractions
Target Compound Data	Lambert–Beer law obeyed for both RNA–DNA staining (no MgCl₂) and single‑stranded RNA staining (with 1 M MgCl₂). Three separate estimates per cell: total NA, total RNA, ssRNA.
Comparator Or Baseline	Gallocyanin–chromalum, methyl‑green–pyronin: stoichiometric linearity not consistently demonstrated across all conditions; cannot distinguish ssRNA from dsRNA or DNA in situ.
Quantified Difference	Lambert–Beer linearity confirmed vs not consistently confirmed for comparator dyes; three‑fraction nucleic acid resolution vs typically one or two.
Conditions	Cell smears and tissue sections fixed in modified Carnoy solution; cytophotometry; staining with and without 1 M MgCl₂; DNAase digestion for total RNA estimation .

Why This Matters

The ability to obtain three independent, linearly proportional cytophotometric measurements from a single dye system provides a level of quantitative resolution for cellular nucleic acid content that is unavailable with conventional RNA stains.

• [1] Mendelson D, Tas J, James J. Cuprolinic Blue: a specific dye for single‑stranded RNA in the presence of magnesium chloride. II. Practical applications for light microscopy. Histochem J. 1983;15(11):1113‑1121. doi:10.1007/BF01003974. View Source
• [2] Mendelson D, Tas J, James J. Cuprolinic Blue: a specific dye for single‑stranded RNA in the presence of magnesium chloride. I. Fundamental aspects. Histochem J. 1983;15(8):801‑814. doi:10.1007/BF01003973. View Source

Ultrastructural Proteoglycan Subtypes

Cuprolinic Blue, when applied at a critical electrolyte concentration (0.3 M MgCl₂), can be utilized for assessing the localization and structural characteristics of proteoglycans with electron microscopy . In the mouse interphotoreceptor matrix, Cuprolinic Blue‑positive filaments of two distinct morphological types were identified: large filaments 115–135 nm long and 15–25 nm in diameter, and smaller filaments 60–70 nm long and 5–10 nm in diameter . Both types were sensitive to chondroitinase AC and ABC digestion, confirming chondroitin‑sulphate‑type proteoglycan identity. In contrast, Alcian Blue and Astra Blue do not provide comparable electron‑dense contrast at the ultrastructural level, and their staining of proteoglycans is not systematically validated by CEC methodology .

Proteoglycan Filament Subtypes

Context-dependent

Resolves two distinct filament populations: large (115–135 nm) and small (60–70 nm) with high electron‑dense contrast.

Enables ultrastructural proteoglycan subclassification in basement‑membrane research.

Critical electrolyte concentration method; chondroitinase ABC/AC digestion confirmed identity.

Evidence Dimension	Ultrastructural resolution of proteoglycan filament subtypes
Target Compound Data	Two distinct filament populations: large (115–135 nm × 15–25 nm) and small (60–70 nm × 5–10 nm). High electron‑dense contrast. Enzymatic sensitivity confirmed.
Comparator Or Baseline	Alcian Blue and Astra Blue: not reliably used for high‑resolution EM visualization of proteoglycan subtypes; metachromatic capability absent, limiting differential contrast .
Quantified Difference	Two morphologically distinct proteoglycan filament populations resolved with Cuprolinic Blue; comparable subclass resolution not reported for Alcian Blue or Astra Blue.
Conditions	Mouse retina, 0.3 M MgCl₂ critical electrolyte concentration, glutaraldehyde fixation, embedding in Spurr resin, transmission electron microscopy .

Why This Matters

The ability to resolve two distinct proteoglycan filament classes at the EM level provides structural information (size, spatial distribution, enzymatic sensitivity) that is essential for connective‑tissue and basement‑membrane research and cannot be obtained with conventional phthalocyanine dyes.

• [1] Tawara A, Varner HH, Hollyfield JG. Proteoglycans in the mouse interphotoreceptor matrix. I. Histochemical studies using cuprolinic blue. Exp Eye Res. 1988;46(5):689‑704. doi:10.1016/S0014‑4835(88)80056‑3. View Source
• [2] Juarranz A, Cañete M, Stockert JC. Metachromatic staining and electron dense reaction of glycosaminoglycans by means of cuprolinic blue. Histochem J. 1987;19(1):1‑6. doi:10.1007/BF01675286. View Source

Validated Applications of Cuprolinic Blue

Single-Cell Nucleic Acid Cytophotometry

Cuprolinic Blue enables sequential, linearly proportional cytophotometric determination of three nucleic acid fractions from a single cell sample: (i) total nucleic acid (staining without MgCl₂), (ii) total RNA (staining after DNAase digestion), and (iii) single‑stranded RNA (staining in 1 M MgCl₂) . This protocol provides reproducible relative estimates per cell with Lambert–Beer linearity, replacing less quantitative methods such as gallocyanin–chromalum or methyl‑green–pyronin that cannot discriminate ssRNA and often deviate from stoichiometric linearity .

Complete Myenteric Neuron Counting

Cuprolinic Blue, applied with 1 M MgCl₂ to glutaraldehyde‑fixed intestinal wholemounts, selectively stains Nissl substance and nucleoli of all myenteric neurons while leaving muscle and connective tissue unstained . The method yields neuron counts that are significantly higher than those obtained with NADH diaphorase, FRA immunohistochemistry (~65% of Cuprolinic Blue count), or NSE/PGP9.5, and is directly comparable to HuC/D immunolabeling, providing a complementary, cost‑effective histochemical alternative for total neuronal population quantification .

Ultrastructural Proteoglycan Subclassification

Cuprolinic Blue, used at 0.3 M MgCl₂ critical electrolyte concentration with glutaraldehyde fixation, generates electron‑dense precipitates on sulphated proteoglycans that are resolvable into distinct morphological filament classes (large: 115–135 nm; small: 60–70 nm) . Enzymatic digestion with chondroitinase ABC/AC confirms proteoglycan identity. This method has been validated across cornea, bone, lung alveoli, interphotoreceptor matrix, and basophil granules, providing superior contrast and subclass resolution compared with Alcian Blue or Astra Blue, which lack metachromatic EM contrast and defined CEC protocols .

Simultaneous Metachromatic GAG and Nuclear Staining

On epoxy‑embedded semithin sections, Cuprolinic Blue produces a violet metachromatic reaction with mast cell granules, goblet cell mucin, and cartilage matrix (absorption maximum 580 nm) while staining nuclear chromatin bright blue orthochromatically (640 nm) . This dual‑colour, single‑dye protocol eliminates the need for sequential Alcian Blue plus nuclear counterstain procedures and provides clear‑cut spectroscopic differentiation of GAG‑rich versus nucleic‑acid‑rich compartments .

Application

Selection Property

Validation Focus

Single‑Cell Nucleic Acid Cytophotometry

Mg²⁺‑dependent ssRNA specificity with Lambert–Beer linearity

Cytophotometric linearity and DNAase‑digestion controls

Complete Myenteric Neuron Counting

Selective neuronal Nissl staining without background

Neuron count comparison against FRA/NADH markers

Ultrastructural Proteoglycan Subclassification

Electron‑dense proteoglycan precipitation at CEC

Filament size distribution and enzyme sensitivity

Simultaneous Metachromatic GAG and Nuclear Staining

Metachromatic GAG reaction with orthochromatic nuclear staining

Dual‑wavelength spectroscopic differentiation

• [1] Mendelson D, Tas J, James J. Cuprolinic Blue: a specific dye for single‑stranded RNA in the presence of magnesium chloride. II. Practical applications for light microscopy. Histochem J. 1983;15(11):1113‑1121. doi:10.1007/BF01003974. View Source
• [2] Heinicke EA, Kiernan JA, Wijsman J. Specific, selective, and complete staining of neurons of the myenteric plexus, using cuprolinic blue. J Neurosci Methods. 1987;21(1):45‑54. doi:10.1016/0165‑0270(87)90101‑4. View Source
• [3] Karaosmanoglu T, Aygun B, Wade PR, Gershon MD. Regional differences in the number of neurons in the myenteric plexus of the guinea pig small intestine and colon. Anat Rec. 1996;244(4):470‑480. View Source
• [4] Tawara A, Varner HH, Hollyfield JG. Proteoglycans in the mouse interphotoreceptor matrix. I. Histochemical studies using cuprolinic blue. Exp Eye Res. 1988;46(5):689‑704. doi:10.1016/S0014‑4835(88)80056‑3. View Source
• [5] Juarranz A, Cañete M, Stockert JC. Metachromatic staining and electron dense reaction of glycosaminoglycans by means of cuprolinic blue. Histochem J. 1987;19(1):1‑6. doi:10.1007/BF01675286. View Source